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Compound of Interest

Compound Name: CAP 3

Cat. No.: B15564427

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for applying, characterizing, and

evaluating CAP 3, a cholic acid-peptide conjugate with potent antimicrobial properties, as a

coating for medical catheters. The following protocols are based on established methodologies

for similar antimicrobial peptide coatings and are intended to serve as a foundational

framework for your research and development.

Introduction to CAP 3
CAP 3 is a promising antimicrobial agent, particularly effective against Gram-negative bacteria

such as E. coli, a common cause of catheter-associated urinary tract infections (CAUTIs). Its

mechanism of action involves increasing the fluidity of bacterial membranes and binding to

lipopolysaccharides (LPS), leading to bacterial cell death[1]. When applied as a coating on

catheters, CAP 3 has been shown to inhibit biofilm formation in preclinical models, making it a

strong candidate for reducing the incidence of device-related infections[1].
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Property Description Reference

Class
Cholic Acid-Peptide Conjugate

(CAP)
[1]

Antimicrobial Spectrum

Primarily Gram-negative

bacteria, including E. coli, K.

pneumoniae, and A.

baumannii.

[1]

Mechanism of Action
Increases bacterial membrane

fluidity and binds to LPS.
[1]

Reported In Vivo Efficacy
Inhibits E. coli biofilm formation

on catheters in mice.

Biocompatibility Profile

Cytotoxicity and hemolytic

activity have been reported

and should be thoroughly

evaluated for the specific

application.

Experimental Protocols
Catheter Coating Protocol
This protocol describes a common method for coating catheters with antimicrobial peptides like

CAP 3 using a polydopamine (PDA)-based surface functionalization strategy. This method is

versatile and has been shown to be effective for immobilizing peptides on various materials.

Materials:

Catheters (e.g., silicone, polyurethane)

Dopamine hydrochloride

Tris buffer (10 mM, pH 8.5)

CAP 3 solution (concentration to be optimized)
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Sterile, deionized (DI) water

Ultrasonic bath

Orbital shaker

Procedure:

Catheter Preparation:

Cut catheters into desired lengths (e.g., 2 cm segments).

Clean the catheter segments by sonication in isopropanol for 15 minutes, followed by

rinsing with DI water.

Dry the catheters in a sterile environment.

Polydopamine Functionalization:

Prepare a fresh solution of dopamine hydrochloride (2 mg/mL) in 10 mM Tris buffer (pH

8.5).

Immerse the cleaned and dried catheter segments in the dopamine solution.

Agitate the solution on an orbital shaker at room temperature for 4-6 hours to allow for the

formation of a thin, adherent polydopamine layer.

Rinse the catheters thoroughly with DI water to remove any non-adherent polydopamine

and dry them under sterile conditions.

CAP 3 Immobilization:

Prepare a solution of CAP 3 in a suitable buffer (e.g., PBS, pH 7.4). The optimal

concentration of CAP 3 needs to be determined empirically.

Immerse the polydopamine-coated catheters in the CAP 3 solution.
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Incubate for 12-24 hours at room temperature with gentle agitation to facilitate the

covalent attachment of CAP 3 to the polydopamine layer.

Rinse the catheters extensively with sterile DI water to remove any unbound CAP 3.

Dry the coated catheters in a sterile environment and store them at 4°C until further use.

Characterization of the CAP 3 Coating
It is crucial to characterize the coated surface to ensure successful immobilization and

uniformity of the CAP 3 layer.

Characterization
Technique

Purpose Expected Outcome

X-ray Photoelectron

Spectroscopy (XPS)

To determine the elemental

composition of the catheter

surface.

Detection of nitrogen and other

elements specific to the

peptide, confirming the

presence of CAP 3.

Atomic Force Microscopy

(AFM)

To visualize the surface

topography and roughness.

An increase in surface

roughness is expected after

coating with polydopamine and

CAP 3 compared to the

uncoated catheter.

Water Contact Angle

Measurement

To assess the hydrophilicity of

the coated surface.

A decrease in the water

contact angle is expected,

indicating a more hydrophilic

surface after peptide

immobilization.

In Vitro Antimicrobial Efficacy Testing
This protocol is a modified version of the ASTM E2149 standard to assess the antimicrobial

activity of the coated catheters.

Materials:
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CAP 3-coated and uncoated (control) catheter segments

Bacterial strain of interest (e.g., E. coli ATCC 25922)

Saline solution (0.9% NaCl)

Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA)

Sterile flasks

Incubator shaker

Procedure:

Bacterial Culture Preparation:

Inoculate a single colony of the test bacterium into TSB and incubate overnight at 37°C.

Dilute the overnight culture in saline to achieve a starting concentration of approximately 1

x 10^6 Colony Forming Units (CFU)/mL.

Antimicrobial Assay:

Place pre-weighed CAP 3-coated and uncoated catheter segments into separate sterile

flasks containing a defined volume of saline (e.g., 50 mL).

Add the bacterial suspension to each flask.

Incubate the flasks on an orbital shaker at 200 rpm at 37°C for a specified contact time

(e.g., 1, 4, or 24 hours).

Quantification of Bacteria:

At each time point, take an aliquot from each flask and perform serial dilutions in saline.

Plate the dilutions onto TSA plates and incubate at 37°C for 18-24 hours.

Count the colonies on the plates to determine the number of viable bacteria (CFU/mL).
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Data Analysis:

Calculate the percentage reduction and log reduction of bacteria for the CAP 3-coated

catheters compared to the uncoated controls.

Biocompatibility Assays (ISO 10993)
Biocompatibility testing is essential to ensure the safety of the CAP 3-coated catheters and

should be conducted in accordance with the ISO 10993 series of standards.

Biocompatibility Test (ISO 10993 Part) Purpose

Cytotoxicity (Part 5)
To assess the potential for the coating to cause

cell death.

Sensitization (Part 10)
To evaluate the potential for the coating to

induce an allergic response.

Irritation (Part 10)
To determine if the coating causes local irritation

to tissues.

Hemocompatibility (Part 4)

To evaluate the effects of the device on blood

components, particularly for blood-contacting

catheters.

Quantitative Data Summary
The following table summarizes the key quantitative data that should be collected and analyzed

to evaluate the performance of CAP 3-coated catheters.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15564427/docs?utm_src=pdf-body#application-notes-and-protocols-for-cap-3-as-a-catheter-coating
https://www.benchchem.com/product/b15564427/docs?utm_src=pdf-body#application-notes-and-protocols-for-cap-3-as-a-catheter-coating
https://www.benchchem.com/product/b15564427/docs?utm_src=pdf-body#application-notes-and-protocols-for-cap-3-as-a-catheter-coating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Method
Reported Values for
Similar Coatings

Bacterial Adhesion Reduction
Colony Forming Unit (CFU)

Assay
>90% reduction

Biofilm Inhibition

Crystal Violet Staining or CFU

counting from sonicated

catheters

>90% inhibition

In Vivo Bacterial Load

Reduction

CFU counting from explanted

catheters in animal models
>3-log reduction

Cytotoxicity (in vitro)
MTT or other cell viability

assays

IC50 values should be

significantly higher than the

effective antimicrobial

concentration.

Hemolysis
Hemolysis assay with red

blood cells

HC50 values should be well

above the therapeutic

concentration.

Visualizations
Experimental Workflow
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Caption: Workflow for the application and evaluation of CAP 3 catheter coating.
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Caption: Simplified signaling pathway of the foreign body response to an implanted catheter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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